Cis-2-fluoro-1-phenylcyclopropanecarboxylic acid
Overview
Description
Cis-2-fluoro-1-phenylcyclopropanecarboxylic acid, also known as cis-FPC, is a cyclopropane derivative that has been widely studied in the field of medicinal chemistry. It is a chiral compound that possesses a unique three-membered ring structure, which makes it an attractive target for drug design and synthesis.
Mechanism of Action
The mechanism of action of Cis-2-fluoro-1-phenylcyclopropanecarboxylic acid is not fully understood, but it is believed to involve the inhibition of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. It has also been shown to interact with the GABA-A receptor, which modulates the activity of the neurotransmitter GABA. This interaction may explain the anxiolytic and sedative effects of Cis-2-fluoro-1-phenylcyclopropanecarboxylic acid.
Biochemical and Physiological Effects:
Cis-FPC has been shown to have a range of biochemical and physiological effects, including anti-tumor, anti-inflammatory, anxiolytic, and sedative effects. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. However, more studies are needed to fully understand the biochemical and physiological effects of Cis-2-fluoro-1-phenylcyclopropanecarboxylic acid.
Advantages and Limitations for Lab Experiments
One advantage of Cis-2-fluoro-1-phenylcyclopropanecarboxylic acid is its unique three-membered ring structure, which makes it an attractive target for drug design and synthesis. It also has a relatively simple synthesis method, which makes it accessible for laboratory experiments. However, one limitation is the difficulty in separating the cis and trans isomers, which can affect the purity of the product.
Future Directions
There are several future directions for the study of Cis-2-fluoro-1-phenylcyclopropanecarboxylic acid. One direction is the investigation of its potential as a therapeutic agent for various diseases such as cancer, inflammation, and neurological disorders. Another direction is the exploration of its interaction with the GABA-A receptor, which may lead to the development of new anxiolytic and sedative drugs. Additionally, the synthesis of novel derivatives of Cis-2-fluoro-1-phenylcyclopropanecarboxylic acid may lead to the discovery of new drugs with improved efficacy and selectivity.
Scientific Research Applications
Cis-FPC has been studied for its potential as a therapeutic agent for various diseases such as cancer, inflammation, and neurological disorders. It has been shown to have anti-tumor activity by inducing apoptosis in cancer cells. It also has anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, it has been investigated for its potential as a modulator of the GABA-A receptor, which is involved in the regulation of anxiety and sleep.
properties
IUPAC Name |
(1R,2S)-2-fluoro-1-phenylcyclopropane-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FO2/c11-8-6-10(8,9(12)13)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,12,13)/t8-,10-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEIXTIGKLVQADU-WPRPVWTQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1(C2=CC=CC=C2)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@]1(C2=CC=CC=C2)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801180572 | |
Record name | Cyclopropanecarboxylic acid, 2-fluoro-1-phenyl-, (1R,2S)-rel- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801180572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1706463-41-3 | |
Record name | Cyclopropanecarboxylic acid, 2-fluoro-1-phenyl-, (1R,2S)-rel- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1706463-41-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclopropanecarboxylic acid, 2-fluoro-1-phenyl-, (1R,2S)-rel- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801180572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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